3-dodecanoyl-NBD Cholesterol
3-dodecanoyl-NBD Cholesterol
C-12 NBD Cholesterol is a fluorescently-tagged cholesterol with the hydrophilic NBD fluorophore attached to the hydrophilic end of cholesterol, separated by a 12-carbon spacer. This design allows the cholesterol to properly orient in membrane bilayers while the fluorescent tag is presented outside of the bilayer. This should model the behavior of cholesterol in membranes better than the previously-used 25-NBD cholesterol, which positions NBD directly on the 25
Brand Name:
Vulcanchem
CAS No.:
1246303-05-8
VCID:
VC0157369
InChI:
InChI=1S/C45H70N4O5/c1-31(2)16-15-17-32(3)36-21-22-37-35-20-19-33-30-34(25-27-44(33,4)38(35)26-28-45(36,37)5)53-41(50)18-13-11-9-7-6-8-10-12-14-29-46-39-23-24-40(49(51)52)43-42(39)47-54-48-43/h19,23-24,31-32,34-38,46H,6-18,20-22,25-30H2,1-5H3/t32-,34+,35+,36-,37+,38+,44+,45-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)CCCCCCCCCCCNC5=CC=C(C6=NON=C56)[N+](=O)[O-])C)C
Molecular Formula:
C45H70N4O5
Molecular Weight:
747.078
3-dodecanoyl-NBD Cholesterol
CAS No.: 1246303-05-8
Reference Standards
VCID: VC0157369
Molecular Formula: C45H70N4O5
Molecular Weight: 747.078
| CAS No. | 1246303-05-8 |
|---|---|
| Product Name | 3-dodecanoyl-NBD Cholesterol |
| Molecular Formula | C45H70N4O5 |
| Molecular Weight | 747.078 |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 12-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]dodecanoate |
| Standard InChI | InChI=1S/C45H70N4O5/c1-31(2)16-15-17-32(3)36-21-22-37-35-20-19-33-30-34(25-27-44(33,4)38(35)26-28-45(36,37)5)53-41(50)18-13-11-9-7-6-8-10-12-14-29-46-39-23-24-40(49(51)52)43-42(39)47-54-48-43/h19,23-24,31-32,34-38,46H,6-18,20-22,25-30H2,1-5H3/t32-,34+,35+,36-,37+,38+,44+,45-/m1/s1 |
| Standard InChIKey | TXCIESALPKGCNM-QNKNOTAZSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)CCCCCCCCCCCNC5=CC=C(C6=NON=C56)[N+](=O)[O-])C)C |
| Description | C-12 NBD Cholesterol is a fluorescently-tagged cholesterol with the hydrophilic NBD fluorophore attached to the hydrophilic end of cholesterol, separated by a 12-carbon spacer. This design allows the cholesterol to properly orient in membrane bilayers while the fluorescent tag is presented outside of the bilayer. This should model the behavior of cholesterol in membranes better than the previously-used 25-NBD cholesterol, which positions NBD directly on the 25 |
| Synonyms | 3-C12-NBD Cholesterol |
| Reference | 1.Kumagai, K.,Yasuda, S.,Okemoto, K., et al. CERT mediates intermembrane transfer of various molecular species of ceramides. The Journal of Biological Chemisty 280(8), 6488-6495 (2005). |
| PubChem Compound | 91886110 |
| Last Modified | Nov 11 2021 |
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